1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: 1-(3,5-dimethylcyclohexyl)cyclopropan-1-amine
• InChI: InChI=1S/C11H21N/c1-8-5-9(2)7-10(6-8)11(12)3-4-11/h8-10H,3-7,12H2,1-2H3
• InChI Key: BDRNZJMZDOZBOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)C2(CC2)N)C

Description

1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine is a cyclohexyl-substituted cyclopropanamine derivative featuring a 3,5-dimethylcyclohexyl group attached to a cyclopropane ring bearing a primary amine. The 3,5-dimethylcyclohexyl moiety likely enhances steric bulk and lipophilicity compared to simpler cyclohexyl or aromatic substituents, influencing solubility, metabolic stability, and receptor interactions. Such compounds are often explored in medicinal chemistry as scaffolds for kinase inhibitors or neuroactive agents due to their conformational rigidity and ability to modulate steric interactions .

Preparation Methods

The synthesis of 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine typically involves the following steps:

Cyclopropanation: The cyclopropane ring can be introduced via a cyclopropanation reaction, where a suitable cyclohexane derivative is treated with a carbene precursor under specific conditions.

Industrial production methods may involve optimized reaction conditions, such as the use of catalysts, temperature control, and pressure adjustments to maximize yield and purity .

Chemical Reactions Analysis

1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the amine group can be replaced by other nucleophiles under suitable conditions.

Common reagents and conditions used in these reactions include solvents like dichloromethane, ethanol, and reaction temperatures ranging from -78°C to room temperature .

Scientific Research Applications

1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: This compound can be used in studies related to enzyme inhibition and receptor binding due to its structural features.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropane ring provides rigidity to the molecule, which can influence its binding affinity and selectivity towards these targets . The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling .

Comparison with Similar Compounds

Structural Analogs: Halogenated Phenylcyclopropanamines

Compounds like 1-(3,5-difluorophenyl)cyclopropan-1-amine () and rac-(1R,2S)-2-(3,5-dichlorophenyl)cyclopropan-1-amine hydrochloride () share the cyclopropanamine core but differ in substituents. Key distinctions include:

• In contrast, the 3,5-dimethylcyclohexyl group provides a non-aromatic, lipophilic environment.
• The cyclohexyl group may reduce water solubility compared to halogenated phenyl analogs.

Table 1: Comparison of Cyclopropanamine Derivatives

Compound	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Applications
1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine	3,5-Dimethylcyclohexyl	C₁₁H₂₁N	~209 (estimated)	Scaffold for drug discovery
1-(3,5-Difluorophenyl)cyclopropan-1-amine	3,5-Difluorophenyl	C₉H₉F₂N	~169 (estimated)	Neuroactive agent research
rac-(1R,2S)-2-(3,5-Dichlorophenyl)cyclopropan-1-amine HCl	3,5-Dichlorophenyl	C₉H₁₀Cl₃N	238.5	Kinase inhibitor development

Cyclohexylamine Derivatives with Piperazinyl Substituents

Compounds like (1S,4S)-4-(4-methylpiperazin-1-yl)cyclohexan-1-amine () highlight the impact of amine functionalization:

• Bioactivity : The piperazinyl group in contributes to hydrogen bonding and cationic interactions, critical for binding to targets like kinases or GPCRs. In contrast, the cyclopropanamine group in the target compound offers rigidity but fewer hydrogen-bonding sites.
• Synthetic Complexity : Piperazinyl cyclohexylamines require multi-step syntheses (e.g., dibenzyl protection/deprotection in ), whereas 1-(3,5-dimethylcyclohexyl)cyclopropan-1-amine may be synthesized via simpler cyclopropanation or reductive amination routes.

Table 2: Cyclohexylamine-Based Compounds

Compound	Functional Group	Molecular Formula	Key Spectral Data (NMR/MS)	Application
(1S,4S)-4-(4-Methylpiperazin-1-yl)cyclohexan-1-amine	Piperazinyl	C₁₁H₂₃N₃	MS: m/z 198 [M + H]+ ()	Intermediate for anticancer agents
1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine	Cyclopropanamine	C₁₁H₂₁N	N/A (estimated)	Undisclosed, likely CNS targets

Phosphonothioate and Phosphonofluoridate Derivatives

3,5-Dimethylcyclohexyl groups appear in organophosphorus compounds like 3,5-dimethylcyclohexyl S-2-diisopropylaminoethyl isopropylphosphonothioate () and 3,5-dimethylcyclohexyl isopropylphosphonofluoridate (). These derivatives differ significantly:

• Reactivity: Phosphonothioates and phosphonofluoridates are electrophilic, reacting with serine hydrolases (e.g., acetylcholinesterase). The target amine lacks such reactivity, making it more suitable for non-covalent interactions.
• Toxicity Profile: Organophosphorus compounds are often neurotoxic, whereas cyclopropanamines are generally safer scaffolds for therapeutic use .

Table 3: Cyclohexyl-Containing Organophosphorus Compounds

Compound	Functional Group	Molecular Formula	CAS RN	Toxicity Class
3,5-Dimethylcyclohexyl isopropylphosphonofluoridate	Phosphonofluoridate	C₁₁H₂₂FO₂P	5441-52-1	Schedule 1A01 (high toxicity)
1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine	Cyclopropanamine	C₁₁H₂₁N	N/A	Low toxicity (presumed)

Biological Activity

1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine is a cyclopropane derivative that has gained attention in medicinal chemistry due to its unique structural properties and potential biological activities. This compound features a cyclopropane ring bonded to a 3,5-dimethylcyclohexyl group, which enhances its lipophilicity and may influence its interactions with biological targets.

The molecular formula of 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine is $C_{11}H_{17}N$, with a molar mass of approximately 165.26 g/mol. The presence of the amine functional group allows for various chemical reactions, including nucleophilic substitutions and the formation of imines when reacted with carbonyl compounds.

Biological Activity Overview

Research indicates that compounds similar to 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine may exhibit significant biological activities, particularly in modulating neurotransmitter systems and offering neuroprotective effects. The structural characteristics of cyclopropyl amines often correlate with their ability to interact with various receptors and enzymes involved in numerous biological pathways.

• Neurotransmitter Modulation : Cyclopropyl amines can influence neurotransmitter release and uptake, potentially affecting conditions such as depression and anxiety.
• Receptor Interactions : The compound may bind to specific receptors in the central nervous system (CNS), leading to altered signaling pathways.
• Antimicrobial Properties : Preliminary studies suggest that similar compounds have shown antimicrobial activity against various pathogens.

Case Studies and Experimental Data

Several studies have explored the biological activity of cyclopropyl amines, including:

• Neuroprotective Effects : A study evaluated the neuroprotective potential of cyclopropyl amines in models of neurodegenerative diseases. Results indicated that these compounds could reduce neuronal death and oxidative stress markers.
• Binding Affinity Studies : Molecular docking simulations have been employed to predict the binding affinity of 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine to various CNS receptors. These studies revealed promising interactions with serotonin and dopamine receptors, suggesting potential applications in treating mood disorders.
• Antimicrobial Activity : In vitro assays demonstrated that similar cyclopropyl derivatives exhibit activity against Gram-positive bacteria, indicating a possible role in developing new antibiotics.

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Neuroprotective	Reduces neuronal death in neurodegenerative models
Receptor Interaction	Binds to serotonin and dopamine receptors
Antimicrobial	Exhibits activity against Gram-positive bacteria